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Compound of Interest

Compound Name: Hemophan

Cat. No.: B1166102

Technical Support Center: Hemophan Dialysis
Circuits

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) for resolving blood leaks in Hemophan dialysis circuits during experimental
procedures.

Troubleshooting Guide: Blood Leaks

Blood leaks in a dialysis circuit can compromise experimental results and lead to sample loss.
This guide provides a systematic approach to identifying and resolving these issues.

Issue: The dialysis system is alarming for a blood leak.
Initial Steps:

» Stop the Experiment: Immediately pause the blood and dialysate pumps to prevent further
sample loss and potential contamination.[1]

e Clamp Lines: Clamp the bloodlines to and from the dialyzer.[1]

» Visual Inspection: Carefully inspect the dialysate outflow tubing for any pink or red
discoloration, which would indicate a significant leak.[1]
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Scenario 1: Visible Blood in Dialysate

If blood is visible in the dialysate, a major leak has occurred.
Cause:

e Membrane Rupture: The semipermeable membrane within the dialyzer has been
compromised. This can be due to manufacturing defects, dropping the dialyzer, or excessive
transmembrane pressure.[2][3]

» Seal Failure: The potting material that seals the hollow fibers at the ends of the dialyzer may
have failed.[2]

Immediate Actions:

e Do Not Return Sample: Do not attempt to return the blood/sample to the source container, as
it may be contaminated with non-sterile dialysate.[1][2]

« |solate and Discard: Disconnect the entire dialysis circuit, including the dialyzer and tubing,
and discard it as biohazardous waste.[1]

e Investigate Cause: Before starting a new experiment, review the experimental parameters,
especially the transmembrane pressure, to ensure they are within the manufacturer's
specifications. Inspect new dialyzers for any visible defects before use.

Scenario 2: No Visible Blood in Dialysate

If the alarm has sounded but there is no visible blood in the dialysate, it could be a minor leak
or a false alarm.[1]

Troubleshooting Steps:

o Confirm the Leak: Use a reagent strip (e.g., Labstix®) to test the dialysate from the outflow
port for the presence of hemoglobin. A positive result confirms a minor blood leak.[1][3]

o If positive, treat it as a confirmed leak. Discard the circuit and dialyzer.[1]

o If negative, proceed to troubleshoot for a false alarm.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.reddit.com/r/dialysis/comments/1froxe7/what_causes_a_blood_leak/
https://stgrenal.org.au/download/45/guidel-dialysis-hd-complications/1126/blood-leak-2013
https://www.reddit.com/r/dialysis/comments/1froxe7/what_causes_a_blood_leak/
https://www.thinkkidneys.nhs.uk/kquip/wp-content/uploads/sites/5/2017/12/blood-leak-policy-2017.pdf
https://www.reddit.com/r/dialysis/comments/1froxe7/what_causes_a_blood_leak/
https://www.thinkkidneys.nhs.uk/kquip/wp-content/uploads/sites/5/2017/12/blood-leak-policy-2017.pdf
https://www.thinkkidneys.nhs.uk/kquip/wp-content/uploads/sites/5/2017/12/blood-leak-policy-2017.pdf
https://www.thinkkidneys.nhs.uk/kquip/wp-content/uploads/sites/5/2017/12/blood-leak-policy-2017.pdf
https://stgrenal.org.au/download/45/guidel-dialysis-hd-complications/1126/blood-leak-2013
https://www.thinkkidneys.nhs.uk/kquip/wp-content/uploads/sites/5/2017/12/blood-leak-policy-2017.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

e Troubleshoot False Alarms:

o Air Bubbles: Check the dialysate lines for air bubbles, which can trigger the optical sensor.
[1][2] If bubbles are present, try inverting the dialyzer to help clear them.[1]

o Dirty Sensor: The optical blood leak detector may be dirty or have grease deposits.[2][4]
Consult the equipment manual for instructions on how to safely clean the sensor.[3]

o Sample Composition: Certain substances in the sample, such as free hemoglobin from
hemolysis or specific drugs, can trigger the optical detector.[5][6]

Below is a logical workflow for troubleshooting a blood leak alarm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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